Copper chloride oxide (Cu4Cl2O3)
Description
Copper chloride oxide (Cu₄Cl₂O₃) is a mixed-anion compound containing both chloride (Cl⁻) and oxide (O²⁻) ions coordinated with copper in varying oxidation states. Such compounds often exhibit unique structural and electronic properties due to the interplay of different anions. Cu₄Cl₂O₃ is hypothesized to adopt a layered or cluster-based structure, where copper atoms bridge oxygen and chlorine ligands. These materials are of interest in catalysis, corrosion inhibition, and as precursors for advanced materials synthesis .
Properties
CAS No. |
12356-86-4 |
|---|---|
Molecular Formula |
C15H11NO |
Synonyms |
Copper chloride oxide (Cu4Cl2O3) |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
To contextualize Cu₄Cl₂O₃, we compare it with three categories of copper-based compounds: copper chlorides , copper oxides , and other copper oxychlorides .
Copper (II) Chloride (CuCl₂)
Synthesis : CuCl₂ is commonly synthesized via reactions between copper minerals (e.g., malachite, azurite) and hydrochloric acid. For example:
$$ \text{Cu}2\text{CO}3(\text{OH})2 + 4 \text{HCl} \rightarrow 2 \text{CuCl}2 + 3 \text{H}2\text{O} + \text{CO}2 \quad \text{} $$Excess ammonium chloride (NH₄Cl) can also facilitate CuCl₂ formation under mild conditions.
- Structure: CuCl₂ crystallizes in a layered monoclinic structure, with Cu²⁺ ions in a distorted octahedral environment.
- Applications : Widely used as a catalyst in organic synthesis and as a pigment precursor.
Comparison with Cu₄Cl₂O₃ :
Cu₄Cl₂O₃ likely incorporates oxide ions, altering its electronic structure and reactivity compared to pure CuCl₂. The presence of oxide may enhance thermal stability or enable redox activity at higher temperatures, which is less prominent in CuCl₂.
Copper (II) Oxide (CuO)
- Synthesis : Produced by thermal decomposition of copper carbonates or hydroxides.
- Structure: Monoclinic tenorite structure with Cu²⁺ in square-planar coordination.
- Applications : Used in superconductors, gas sensors, and as a catalyst for CO oxidation.
Comparison with Cu₄Cl₂O₃ :
CuO lacks chloride ions, making it less reactive in halogen-mediated reactions. Cu₄Cl₂O₃’s mixed-anion system may offer dual functionality (e.g., simultaneous acid-base and redox catalysis), unlike CuO’s oxide-only framework.
Other Copper Oxychlorides (e.g., Cu₂(OH)₃Cl, Atacamite)
- Synthesis : Natural mineral atacamite (Cu₂(OH)₃Cl) forms in oxidizing environments with chloride-rich solutions.
- Structure : Orthorhombic structure with Cu²⁺ in octahedral sites shared by OH⁻ and Cl⁻.
- Applications : Corrosion inhibition, antimicrobial agents.
Comparison with Cu₄Cl₂O₃ : Atacamite’s hydroxide content differentiates it from Cu₄Cl₂O₃, which lacks hydroxide but includes oxide. This suggests Cu₄Cl₂O₃ may exhibit stronger oxidative behavior due to higher oxygen content.
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